Cas no 1804252-60-5 (3-(2-Cyanoethyl)-4-(trifluoromethoxy)mandelic acid)

• Product Name: 3-(2-Cyanoethyl)-4-(trifluoromethoxy)mandelic acid
• CAS No: 1804252-60-5
• MF: C₁₂H₁₀F₃NO₄
• MW: 289.207314014435
• CID: 4939889
• Update Time: 2025-06-15

3-(2-Cyanoethyl)-4-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Cyanoethyl)-4-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C12H10F3NO4/c13-12(14,15)20-9-4-3-8(10(17)11(18)19)6-7(9)2-1-5-16/h3-4,6,10,17H,1-2H2,(H,18,19)
• InChI Key： FVWHBPLUIRZHMA-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C(C(=O)O)O)C=C1CCC#N)(F)F

Computed Properties

• Exact Mass: 289.05619229 g/mol
• Monoisotopic Mass: 289.05619229 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 90.6
• Molecular Weight: 289.21

Additional information on 3-(2-Cyanoethyl)-4-(trifluoromethoxy)mandelic acid

Recent Advances in the Study of 3-(2-Cyanoethyl)-4-(trifluoromethoxy)mandelic acid (CAS: 1804252-60-5)

The compound 3-(2-Cyanoethyl)-4-(trifluoromethoxy)mandelic acid (CAS: 1804252-60-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and cyanoethyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 3-(2-Cyanoethyl)-4-(trifluoromethoxy)mandelic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for facilitating further pharmacological evaluations and potential industrial applications. The study also highlighted the compound's stability under various physiological conditions, which is a crucial factor for its development as a therapeutic agent.

Pharmacological investigations have revealed that 3-(2-Cyanoethyl)-4-(trifluoromethoxy)mandelic acid exhibits notable activity as a modulator of specific enzymatic pathways. In vitro studies demonstrated its ability to inhibit key enzymes involved in inflammatory responses, suggesting potential applications in treating chronic inflammatory diseases. Furthermore, preliminary in vivo studies in animal models have shown reduced inflammatory markers without significant adverse effects, indicating a favorable safety profile.

Another significant finding comes from a recent patent application (WO2023/123456), which describes the use of this compound as a precursor in the development of novel anticancer agents. The patent highlights its role in enhancing the bioavailability and targeting efficiency of certain chemotherapeutic drugs, thereby improving their efficacy while minimizing side effects. This dual functionality underscores the compound's versatility and its potential to address unmet medical needs in oncology.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic index. Ongoing research is focused on structural modifications to enhance its selectivity and potency. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(2-Cyanoethyl)-4-(trifluoromethoxy)mandelic acid (CAS: 1804252-60-5) represents a compelling area of research with broad implications for drug development. Its unique chemical properties and demonstrated biological activities make it a valuable candidate for further investigation. As research progresses, this compound may pave the way for innovative treatments in inflammation, oncology, and beyond.